Cas no 647835-37-8 ([1,1':3',1''-Terphenyl]-2'-amine, 5'-(1H-imidazol-1-yl)-)

• Product Name: [1,1':3',1''-Terphenyl]-2'-amine, 5'-(1H-imidazol-1-yl)-
• CAS No: 647835-37-8
• MF: C₂₁H₁₇N₃
• MW: 311.379784345627
• CID: 417129
• PubChem ID: 11151079
• Update Time: 2025-04-19

[1,1':3',1''-Terphenyl]-2'-amine, 5'-(1H-imidazol-1-yl)- Chemical and Physical Properties

Names and Identifiers

• [1,1':3',1''-Terphenyl]-2'-amine, 5'-(1H-imidazol-1-yl)-
• 4-imidazol-1-yl-2,6-diphenylaniline
• 647835-37-8
• DTXSID50457065

• Inchi： 1S/C21H17N3/c22-21-19(16-7-3-1-4-8-16)13-18(24-12-11-23-15-24)14-20(21)17-9-5-2-6-10-17/h1-15H,22H2
• InChI Key： MGSKMMKGAMTOCO-UHFFFAOYSA-N
• SMILES： N1(C=NC=C1)C1C=C(C2C=CC=CC=2)C(=C(C2C=CC=CC=2)C=1)N

Computed Properties

• Exact Mass: 311.14241
• Monoisotopic Mass: 311.142247555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 43.8Ų

Experimental Properties

• PSA: 43.84